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Compound of Interest

Compound Name: Antimony-121

Cat. No.: B078218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Antimony (Sb) is a key element in various scientific fields, including materials science,

catalysis, and pharmacology. Mössbauer spectroscopy, a high-resolution technique sensitive to

the local chemical environment of a specific isotope, provides invaluable insights into the

structure, bonding, and magnetic properties of antimony-containing compounds. Antimony has

two stable isotopes suitable for Mössbauer spectroscopy: Antimony-121 (¹²¹Sb) and Antimony-

123 (¹²³Sb). This guide provides a comprehensive comparison of these two isotopes to aid

researchers in selecting the appropriate nuclide for their experimental needs and to offer

detailed procedural insights.

Key Nuclear Properties: A Quantitative Comparison
The choice between ¹²¹Sb and ¹²³Sb for Mössbauer spectroscopy is primarily dictated by their

intrinsic nuclear properties. These parameters influence the experimental setup, data

acquisition, and the quality of the resulting spectra.
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Property
Antimony-121
(¹²¹Sb)

Antimony-123
(¹²³Sb)

Significance in
Mössbauer
Spectroscopy

Natural Abundance

(%)
57.21 42.79

Higher abundance of

¹²¹Sb leads to a

stronger signal and

shorter data

acquisition times

without isotopic

enrichment.

Mössbauer Gamma-

Ray Energy (keV)
37.15 57.3 (Estimated)

The gamma-ray

energy affects the

recoil-free fraction,

detector choice, and

experimental setup.

Excited State Half-life

(ns)
3.5 1.3

The half-life

determines the natural

linewidth of the

Mössbauer

resonance, impacting

the resolution of the

spectra.

Natural Linewidth

(mm/s)
2.10[1] ~7.8 (Calculated)

A narrower linewidth

(¹²¹Sb) provides better

resolution for

distinguishing

between different

chemical

environments.

Nuclear Spin (Ground

State, Ig)

5/2+[2] 7/2+[3] The nuclear spin

quantum numbers of

the ground and

excited states

determine the number

of possible transitions
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and the complexity of

the Mössbauer

spectrum.

Nuclear Spin (Excited

State, Ie)
7/2+ 5/2+

Influences the number

of lines observed in

the presence of

hyperfine interactions.

Nuclear Magnetic

Moment (µN, Ground

State)

+3.3634[2] +2.5498[2]

A larger magnetic

moment results in

greater splitting of

nuclear energy levels

in a magnetic field,

facilitating the study of

magnetic properties.

Nuclear Quadrupole

Moment (barns,

Ground State)

-0.360[2] -0.490[2]

The quadrupole

moment interacts with

electric field gradients,

providing information

on the symmetry of

the local environment.

A smaller value for

¹²¹Sb can lead to

simpler spectra.

Practical Considerations for Researchers
From a practical standpoint, ¹²¹Sb is the more commonly used isotope in Mössbauer

spectroscopy. Its higher natural abundance and narrower natural linewidth are significant

advantages, leading to better resolved spectra and reduced measurement times. The lower

gamma-ray energy of ¹²¹Sb also results in a higher recoil-free fraction, which is the probability

of a recoil-free emission or absorption of a gamma ray, a fundamental requirement for the

Mössbauer effect.

However, the study of ¹²³Sb can be advantageous in specific cases, for instance, when

investigating certain hyperfine interactions where its different nuclear moments and spin states
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might provide complementary information.

Experimental Protocols
The experimental setup for both ¹²¹Sb and ¹²³Sb Mössbauer spectroscopy shares the

fundamental components of a Mössbauer spectrometer: a radioactive source, a velocity

transducer, a sample holder (absorber), a detector, and associated electronics for data

acquisition.

Source Preparation
For ¹²¹Sb Spectroscopy: The most common source is ¹²¹ᵐSn (a metastable isomer of tin-121)

embedded in a CaSnO₃ matrix.[4] This source decays to the excited state of ¹²¹Sb, providing

the 37.15 keV gamma rays.

For ¹²³Sb Spectroscopy: A common source is ¹²³Sn, often in a BaSnO₃ or CaSnO₃ matrix.

Sample (Absorber) Preparation
The sample under investigation should be in a solid form (crystalline or amorphous powder, foil,

etc.) to facilitate the recoil-free nuclear resonance. The optimal thickness of the absorber needs

to be calculated to maximize the resonant absorption without excessive non-resonant

scattering of gamma rays. For powder samples, it is crucial to ensure a uniform thickness and

density to obtain high-quality spectra.

Instrumentation and Data Acquisition
Cryogenics: Due to the relatively high energy of the gamma rays, especially for ¹²³Sb, it is

often necessary to cool both the source and the absorber to cryogenic temperatures

(typically liquid helium or closed-cycle refrigerator temperatures, around 4.2 K to 20 K).[4]

This increases the recoil-free fraction and improves the signal-to-noise ratio.

Velocity Transducer: The source is mounted on a velocity transducer that moves it relative to

the absorber. This motion induces a Doppler shift in the energy of the emitted gamma rays,

allowing for the scanning of the energy range around the nuclear transition energy.

Detector: The choice of detector depends on the energy of the gamma rays.
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For the 37.15 keV gamma rays of ¹²¹Sb, proportional counters or solid-state detectors like

Si(Li) or Ge detectors are suitable.

For the higher energy gamma rays of ¹²³Sb, scintillation detectors (e.g., NaI(Tl)) or high-

purity germanium (HPGe) detectors are more efficient.

Data Analysis: The resulting Mössbauer spectrum is a plot of gamma-ray transmission (or

absorption) as a function of the source velocity. This spectrum is then fitted with Lorentzian

line shapes to extract key parameters such as the isomer shift (δ), quadrupole splitting (ΔEᵩ),

and magnetic hyperfine field (B). These parameters provide information about the oxidation

state, coordination symmetry, and magnetic environment of the antimony atoms in the

sample.

Visualizing the Process and Concepts
To better illustrate the workflow and the key distinctions between the two isotopes, the following

diagrams are provided.
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Figure 1: General Experimental Workflow for Antimony Mössbauer Spectroscopy
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Figure 2: Conceptual Comparison of ¹²¹Sb and ¹²³Sb Mössbauer Parameters

Antimony-121 Antimony-123

High Natural
Abundance (57.21%)

Narrow Natural
Linewidth (~2.1 mm/s)

Advantage

 Shorter acquisition time
 Stronger signal

Lower γ-ray Energy
(37.15 keV)

 Better spectral resolution

 Higher recoil-free fraction

Lower Natural
Abundance (42.79%)

Broader Natural
Linewidth (~7.8 mm/s)

Disadvantage

 Longer acquisition time
 Weaker signal

Higher γ-ray Energy
(~57.3 keV)

 Poorer spectral resolution

 Lower recoil-free fraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b078218?utm_src=pdf-body-img
https://www.benchchem.com/product/b078218?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/287560539_Investigation_of_antimony_local_environment_in_some_Sb2S3-As2S3-Sb2Te3_glasses_by_MOssbauer_spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. WebElements Periodic Table » Antimony » isotope data [webelements.com]

3. Antimony-123 | Sb | CID 42626464 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to Antimony-121 and Antimony-
123 Mössbauer Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078218#comparing-antimony-121-and-antimony-
123-m-ssbauer-spectroscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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